Cas no 1932310-30-9 (L-Proline, 4-methyl-5-oxo-, (4R)-)

• Product Name: L-Proline, 4-methyl-5-oxo-, (4R)-
• CAS No: 1932310-30-9
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 5306974
• PubChem ID: 19876280
• Update Time: 2026-03-10

L-Proline, 4-methyl-5-oxo-, (4R)- Chemical and Physical Properties

Names and Identifiers

• L-Proline, 4-methyl-5-oxo-, (4R)-
• (2S,4R)-4-methyl-5-oxo-pyrrolidine-2-carboxylic acid

• Inchi： 1S/C6H9NO3/c1-3-2-4(6(9)10)7-5(3)8/h3-4H,2H2,1H3,(H,7,8)(H,9,10)/t3-,4+/m1/s1
• InChI Key： XORPMPMQTVXEDJ-DMTCNVIQSA-N
• SMILES： C(O)(=O)[C@@H]1C[C@@H](C)C(=O)N1

Computed Properties

• Exact Mass: 143.058243149g/mol
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.4Ų

Additional information on L-Proline, 4-methyl-5-oxo-, (4R)-

L-Proline, 4-methyl-5-oxo-, (4R)- (CAS No. 1932310-30-9): An Overview of Its Properties, Applications, and Recent Research

L-Proline, 4-methyl-5-oxo-, (4R)- (CAS No. 1932310-30-9) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound, also known as (4R)-4-methyl-5-oxoproline, is a derivative of the amino acid proline, with a methyl group and a ketone functionality introduced at specific positions. These structural modifications endow the compound with distinct chemical and biological properties, making it a valuable tool in various research and development applications.

The chemical structure of (4R)-4-methyl-5-oxoproline is characterized by a five-membered ring with a chiral center at the 4-position. The presence of the methyl group at the 4-position and the ketone group at the 5-position introduces significant stereochemical complexity, which can influence its interactions with biological systems. The compound's chirality is crucial for its biological activity, as enantiomers often exhibit different pharmacological profiles.

In recent years, (4R)-4-methyl-5-oxoproline has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role in modulating protein folding and stability. Proline derivatives are known to influence protein conformation through their unique structural properties, and (4R)-4-methyl-5-oxoproline has shown promise in this regard. Research has demonstrated that this compound can enhance the stability of certain proteins, which could have implications for treating protein misfolding diseases such as Alzheimer's and Parkinson's.

Another area of focus has been the compound's potential as a lead molecule in drug discovery. The introduction of the methyl and ketone groups provides additional functional handles for chemical modification, allowing researchers to explore a wide range of derivatives with enhanced pharmacological properties. For instance, studies have shown that (4R)-4-methyl-5-oxoproline can be used as a scaffold for developing inhibitors of specific enzymes involved in disease pathways. This versatility makes it an attractive starting point for medicinal chemists seeking to design novel therapeutic agents.

The synthesis of (4R)-4-methyl-5-oxoproline has also been an active area of research. Several synthetic routes have been developed to produce this compound efficiently and in high enantiomeric purity. One common approach involves the asymmetric synthesis of proline derivatives using chiral catalysts or auxiliaries. These methods not only ensure the desired stereochemistry but also offer scalable processes suitable for industrial production.

In addition to its potential therapeutic applications, (4R)-4-methyl-5-oxoproline has found use in analytical chemistry as a chiral resolving agent. Its ability to form diastereomeric complexes with other chiral compounds makes it useful for separating enantiomers by techniques such as high-performance liquid chromatography (HPLC). This application is particularly valuable in the pharmaceutical industry, where enantiomeric purity is critical for ensuring drug safety and efficacy.

The biological activity of (4R)-4-methyl-5-oxoproline has also been explored in various cellular models. Studies have shown that this compound can modulate cellular processes such as apoptosis and autophagy. For example, it has been reported to induce apoptosis in cancer cells while sparing normal cells, suggesting its potential as an anticancer agent. Additionally, its ability to regulate autophagy pathways may have implications for treating metabolic disorders and neurodegenerative diseases.

Recent advancements in computational chemistry have further enhanced our understanding of (4R)-4-methyl-5-oxoproline. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational behavior and interactions with biological targets. These computational tools have helped researchers optimize the design of derivatives with improved binding affinity and selectivity.

In conclusion, L-Proline, 4-methyl-5-oxo-, (4R)- (CAS No. 1932310-30-9) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and biological properties make it an important tool for researchers working on protein folding, drug discovery, analytical chemistry, and cellular biology. As ongoing research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.